molecular formula C12H7BrClN3O3 B8481486 N-(5-bromo-2-chloropyridin-3-yl)-2-nitrobenzamide

N-(5-bromo-2-chloropyridin-3-yl)-2-nitrobenzamide

Cat. No.: B8481486
M. Wt: 356.56 g/mol
InChI Key: ABYFLBFWSMAJAD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-(5-bromo-2-chloropyridin-3-yl)-2-nitrobenzamide is a useful research compound. Its molecular formula is C12H7BrClN3O3 and its molecular weight is 356.56 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H7BrClN3O3

Molecular Weight

356.56 g/mol

IUPAC Name

N-(5-bromo-2-chloropyridin-3-yl)-2-nitrobenzamide

InChI

InChI=1S/C12H7BrClN3O3/c13-7-5-9(11(14)15-6-7)16-12(18)8-3-1-2-4-10(8)17(19)20/h1-6H,(H,16,18)

InChI Key

ABYFLBFWSMAJAD-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C(=C1)C(=O)NC2=C(N=CC(=C2)Br)Cl)[N+](=O)[O-]

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 5-bromo-2-chloropyridine-3-amine (3.9 g, 18.9 mmol) and triethylamine (5.3 mL, 37.9 mmol) in tetrahydrofuran (60 mL) was added 2-nitrobenzoylchloride (2.49 mL, 18.9 mmol). The reaction was stirred for 24 hours. The reaction mixture was diluted with ethyl acetate (200 mL) and saturated aqueous sodium bicarbonate (60 mL). The organic layer was separated and washed with water (50 mL), brine (50 mL), dried over sodium sulfate, filtered and concentrated to dryness under reduced pressure. The crude product was purified by flash chromatography (SiO2, 25% ethyl acetate in hexanes). The N-(5-bromo-2-chloropyridin-3-yl)-2-nitrobenzamide was obtained as a yellow solid (1.5 g). LCMS [M+H]: 356.
Quantity
3.9 g
Type
reactant
Reaction Step One
Quantity
5.3 mL
Type
reactant
Reaction Step One
Quantity
2.49 mL
Type
reactant
Reaction Step One
Quantity
60 mL
Type
solvent
Reaction Step One
Quantity
200 mL
Type
solvent
Reaction Step Two
Quantity
60 mL
Type
solvent
Reaction Step Two

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